Cas no 6554-21-8 (Adenosine, 3'-acetate(7CI,8CI,9CI))

Adenosine, 3'-acetate(7CI,8CI,9CI) structure
6554-21-8 structure
Product Name:Adenosine, 3'-acetate(7CI,8CI,9CI)
CAS No:6554-21-8
MF:C12H15N5O5
MW:309.278002023697
CID:526640
Update Time:2025-04-19

Adenosine, 3'-acetate(7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Adenosine, 3'-acetate(7CI,8CI,9CI)
    • [2-(4-benzylpiperidin-1-yl)-2-oxoethyl] 2-methylbenzoate
    • 3'-O-Acetyladenosine
    • Inchi: 1S/C12H15N5O5/c1-5(19)21-9-6(2-18)22-12(8(9)20)17-4-16-7-10(13)14-3-15-11(7)17/h3-4,6,8-9,12,18,20H,2H2,1H3,(H2,13,14,15)
    • InChI Key: VMHCBARXJWMNTB-UHFFFAOYSA-N
    • SMILES: CC(OC1C(O)C(N2C3C(=C(N=CN=3)N)N=C2)OC1CO)=O

Computed Properties

  • Exact Mass: 351.18355
  • Monoisotopic Mass: 351.183444
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 464
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.6

Experimental Properties

  • Density: 1.149
  • Boiling Point: 533.8°Cat760mmHg
  • Flash Point: 276.6°C
  • Refractive Index: 1.576
  • PSA: 46.61
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